Cas no 828-17-1 (Benzene, 1-methyl-4-(3-pentenyl)-)

Benzene, 1-methyl-4-(3-pentenyl)- structure
828-17-1 structure
Product name:Benzene, 1-methyl-4-(3-pentenyl)-
CAS No:828-17-1
MF:C12H16
MW:160.25544
CID:682563
PubChem ID:54091680

Benzene, 1-methyl-4-(3-pentenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-methyl-4-(3-pentenyl)-
    • 1-methyl-4-pent-3-enylbenzene
    • MUHKIWBIYGOXLC-UHFFFAOYSA-N
    • 1-Methyl-4-(pent-3-en-1-yl)benzene
    • 828-17-1
    • 5-(p-tolyl)-2-pentene
    • DTXSID30708966
    • Inchi: InChI=1S/C12H16/c1-3-4-5-6-12-9-7-11(2)8-10-12/h3-4,7-10H,5-6H2,1-2H3
    • InChI Key: MUHKIWBIYGOXLC-UHFFFAOYSA-N
    • SMILES: CC=CCCC1=CC=C(C=C1)C

Computed Properties

  • Exact Mass: 160.125200510g/mol
  • Monoisotopic Mass: 160.125200510g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.9
  • Topological Polar Surface Area: 0Ų

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